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Compound of Interest

Compound Name: Disperse red 50

Cat. No.: B1585171 Get Quote

An In-depth Technical Guide to the Solubility of Disperse Red 50 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of C.I. Disperse Red
50, a synthetic dye utilized in the textile and plastics industries. While specific quantitative

solubility data in organic solvents is not extensively documented in publicly available literature,

this guide furnishes detailed experimental protocols for its determination, enabling researchers

to generate precise and reliable data.

Introduction to Disperse Red 50
Disperse Red 50 is an azo dye characterized by its low solubility in water.[1] Its chemical

structure lends it an affinity for hydrophobic materials, making it suitable for dyeing synthetic

fibers like polyester.[2] Understanding its solubility in organic solvents is crucial for various

applications, including the development of new dyeing methods, ink formulations, and for

toxicological and environmental studies.

Chemical Properties:

Molecular Formula: C₁₇H₁₆ClN₅O₂[3]

Molecular Weight: 357.79 g/mol [3]

Appearance: Purple powder[3]
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CAS Number: 12223-35-7 / 40880-51-1[3]

Qualitative Solubility
Based on available data, the qualitative solubility of Disperse Red 50 in various solvents is

summarized below. It is important to note that "soluble" and "insoluble" are relative terms and

do not provide the quantitative information necessary for many research applications.

Solvent Class Specific Solvents Qualitative Solubility

Ketones Acetone Soluble[3]

Alcohols Ethanol, Methanol Soluble[3]

Water Insoluble[3]

Quantitative Solubility Data
As of the latest literature review, specific quantitative solubility data for Disperse Red 50 in

various organic solvents at different temperatures is not readily available. The following table is

provided as a template for researchers to populate with their own experimentally determined

data.
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Solvent Temperature (°C) Solubility (g/L) Method

Acetone 25 Data not available
Gravimetric/Spectroph

otometric

Acetone 40 Data not available
Gravimetric/Spectroph

otometric

Ethanol 25 Data not available
Gravimetric/Spectroph

otometric

Ethanol 40 Data not available
Gravimetric/Spectroph

otometric

Methanol 25 Data not available
Gravimetric/Spectroph

otometric

Methanol 40 Data not available
Gravimetric/Spectroph

otometric

Isopropanol 25 Data not available
Gravimetric/Spectroph

otometric

Isopropanol 40 Data not available
Gravimetric/Spectroph

otometric

Experimental Protocols for Solubility Determination
To obtain quantitative solubility data, the following experimental protocols are recommended.

These methods are based on established techniques for determining the solubility of dyes and

other chemical compounds.

Gravimetric Method
The gravimetric method is a reliable technique for determining the saturation solubility of a

compound in a given solvent.[4][5]

Objective: To determine the saturation solubility of Disperse Red 50 in an organic solvent at a

specified temperature.

Materials:
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Disperse Red 50

Selected organic solvent (e.g., acetone, ethanol)

Analytical balance

Thermostatic shaker or water bath

Vials with screw caps

Syringes and syringe filters (0.45 µm)

Volumetric flasks

Drying oven

Desiccator

Procedure:

Preparation of Saturated Solution:

Add an excess amount of Disperse Red 50 to several vials.

Accurately add a known volume of the organic solvent to each vial.

Seal the vials tightly to prevent solvent evaporation.

Equilibration:

Place the vials in a thermostatic shaker or water bath set to the desired temperature.

Agitate the vials for a predetermined period (e.g., 24-48 hours) to ensure that equilibrium

is reached. A preliminary study to determine the time to reach equilibrium is

recommended.

Sample Collection and Filtration:
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Allow the vials to stand undisturbed at the set temperature for at least 2 hours to allow the

undissolved solid to settle.

Carefully withdraw a known volume of the supernatant using a syringe.

Immediately attach a 0.45 µm syringe filter and dispense the clear, saturated solution into

a pre-weighed, clean, and dry volumetric flask.

Gravimetric Analysis:

Record the exact volume of the filtered saturated solution.

Place the volumetric flask in a drying oven at a temperature sufficient to evaporate the

solvent without degrading the dye. A vacuum oven is recommended to lower the

evaporation temperature.

Once all the solvent has evaporated, cool the flask to room temperature in a desiccator.

Weigh the flask containing the dried dye residue on an analytical balance.

Repeat the drying and weighing process until a constant weight is achieved.

Calculation of Solubility:

Calculate the mass of the dissolved Disperse Red 50 by subtracting the initial weight of

the empty flask from the final constant weight.

The solubility (S) can be expressed in grams per liter (g/L) using the following formula: S

(g/L) = (Mass of dried dye (g)) / (Volume of filtered solution (L))

UV-Vis Spectrophotometric Method
This method is suitable for colored compounds like Disperse Red 50 and can be faster than

the gravimetric method, especially when a calibration curve is established.[6]

Objective: To determine the solubility of Disperse Red 50 in an organic solvent using UV-Vis

spectrophotometry.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1585171?utm_src=pdf-body
https://www.benchchem.com/product/b1585171?utm_src=pdf-body
https://ugtl.hkust-gz.edu.cn/616/projects/projs-chemistry/etermination-of-dye-concentration-using-a-uv-vis-spectrophotometer/
https://www.benchchem.com/product/b1585171?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Disperse Red 50

Selected organic solvent

UV-Vis spectrophotometer

Volumetric flasks and pipettes

Analytical balance

Thermostatic shaker or water bath

Syringes and syringe filters (0.45 µm)

Procedure:

Preparation of Standard Solutions and Calibration Curve:

Prepare a stock solution of Disperse Red 50 of known concentration in the chosen

solvent.

Prepare a series of standard solutions of decreasing concentrations by diluting the stock

solution.

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax) for Disperse Red 50 in that solvent.

Plot a calibration curve of absorbance versus concentration and determine the linear

regression equation.

Preparation of Saturated Solution and Equilibration:

Follow steps 1 and 2 from the Gravimetric Method.

Sample Collection and Dilution:
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Follow step 3 from the Gravimetric Method, dispensing the filtered saturated solution into a

volumetric flask.

Dilute the saturated solution with the solvent to a concentration that falls within the linear

range of the calibration curve. Record the dilution factor.

Spectrophotometric Measurement:

Measure the absorbance of the diluted solution at λmax.

Calculation of Solubility:

Use the linear regression equation from the calibration curve to calculate the concentration

of the diluted solution.

Multiply the calculated concentration by the dilution factor to determine the concentration

of the saturated solution, which represents the solubility.

Visualizations
The following diagrams illustrate the experimental workflows for determining the solubility of

Disperse Red 50.
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Caption: Workflow for the Gravimetric Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1585171?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

